Cas no 50404-53-0 ( )
structure
Chemical and Physical Properties
Names and Identifiers
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- S-phenyl 2,4,6-trimethylbenzenecarbothioate
- 2,4,6-Trimethyl-thiobenzoesaeure-S-phenylester
- 2,4,6-trimethyl-thiobenzoic acid S-phenyl ester
- AC1L6DE7
- AC1Q68TI
- AR-1L5447
- NCIOpen2_006726
- NSC101012
- 50404-53-0
- NSC-101012
- SCHEMBL8398564
- DTXSID00295292
-
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- Inchi： InChI=1S/C16H16OS/c1-11-9-12(2)15(13(3)10-11)16(17)18-14-7-5-4-6-8-14/h4-10H,1-3H3
- InChI Key： CONXDVVCZMNSPL-UHFFFAOYSA-N
- SMILES： CC1=CC(=C(C(=C1)C)C(=O)SC2=CC=CC=C2)C
Computed Properties
- Exact Mass: 256.09228
- Monoisotopic Mass: 256.09218630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.4Ų
- XLogP3: 5
Experimental Properties
- PSA: 17.07
- LogP: 4.54430
Related Literature
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Wenxin Lin,Yuanjing Cui,Yu Yang,Quan Hu,Guodong Qian Dalton Trans., 2018,47, 15882-15887
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Rehan Deshmukh,Arun Kumar Prusty,Utpal Roy,Sunil Bhand Analyst, 2020,145, 2267-2278
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Ian S. Kinstlinger,Jordan S. Miller Lab Chip, 2016,16, 2025-2043
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Tangpo Yang,Xin Li,Xiang David Li RSC Adv., 2020,10, 42076-42083
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Alexander P. Gaywood,Hamish McNab Org. Biomol. Chem., 2010,8, 5166-5173
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Tianshu Liu,Anand Jagota,Chung-Yuen Hui Soft Matter, 2017,13, 386-393
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Fuxing Sun,Briana Aguila,Jason A. Perman,Shengqian Ma,Guangshan Zhu J. Mater. Chem. A, 2016,4, 15240-15246
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Saikat Das,Teng Ben Dalton Trans., 2018,47, 7206-7212
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9. A butterfly shaped organic heterojunction photocatalyst for effective photocatalytic CO2 reduction†Asif Hayat,Muhammad Sohail,Asma M. Alenad,Ahmad Irfan,Naghma Shaishta,Ashiq Hayat,Sunil Kumar Baburao Mane,Wasim Ullah Khan CrystEngComm, 2021,23, 4963-4974
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Yi Jiang,Yibo Chen,Mingjian Zhang,Yang Qiu,Feng Pan RSC Adv., 2016,6, 51871-51876
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